Cas no 40878-72-6 (2-Butenal,2-[(methylthio)methyl]-)

• Product Name: 2-Butenal,2-[(methylthio)methyl]-
• CAS No: 40878-72-6
• MF: C₆H₁₀OS
• MW: 130.208000659943
• CID: 330340
• PubChem ID: 57501028
• Update Time: 2025-04-19

2-Butenal,2-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal,2-[(methylthio)methyl]-
• 2-METHYLTHIO METHYL-2-BUENAL

• Inchi： 1S/C6H10OS/c1-3-6(4-7)5-8-2/h3-4H,5H2,1-2H3/b6-3+
• InChI Key： IBSLHWQWKUNIJE-ZZXKWVIFSA-N
• SMILES： S(C)C/C(/C=O)=C/C

Computed Properties

• Exact Mass: 130.04523611g/mol
• Monoisotopic Mass: 130.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• FEMA: 3601 | 2-(METHYLTHIO)METHYL-2-BUTENAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds